Cas no 2229589-63-1 (tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate
• CAS No: 2229589-63-1
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5801153
• PubChem ID: 165698344
• Update Time: 2025-08-03

tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate
• 2229589-63-1
• tert-butyl 2-[1-(2-aminoethyl)cyclopropyl]piperidine-1-carboxylate
• EN300-1889405

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-11-5-4-6-12(17)15(7-8-15)9-10-16/h12H,4-11,16H2,1-3H3
• InChI Key： DDNLLVWYIFMRSY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C1(CCN)CC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate

Research Brief on tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2229589-63-1)

The compound tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2229589-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylpiperidine scaffold, is being investigated for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive compounds. Recent studies highlight its role in modulating key biological pathways, making it a promising candidate for further development.

Recent literature reveals that this compound serves as a critical building block in the synthesis of novel therapeutics targeting central nervous system (CNS) disorders. Its structural features, including the cyclopropyl ring and the tert-butyl carbamate group, contribute to its stability and bioavailability, which are essential for in vivo applications. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic asymmetric synthesis, to optimize its production and purity.

One of the most notable findings is the compound's potential as a precursor for the development of small-molecule inhibitors of specific enzymes involved in neurodegenerative diseases. For instance, a 2023 study demonstrated its efficacy in inhibiting monoamine oxidase (MAO) activity, suggesting its utility in treating conditions like Parkinson's disease and depression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the enzyme's active site.

In addition to its CNS applications, tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate has shown promise in oncology research. Preliminary data indicate that derivatives of this compound exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are exploring its mechanism of action, with a focus on its ability to disrupt cellular signaling pathways critical for tumor survival and proliferation.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, pharmacokinetic properties, and potential off-target effects need to be addressed. Future research directions include structural optimization to enhance selectivity and efficacy, as well as comprehensive preclinical studies to evaluate safety and toxicity profiles.

In conclusion, tert-butyl 2-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate represents a valuable scaffold in medicinal chemistry, with diverse applications in CNS and oncology research. Continued investigation into its pharmacological properties and synthetic accessibility will be crucial for advancing its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in harnessing the full capabilities of this compound for drug development.